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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711 Get Quote

An in-depth examination of the commercial availability, synthesis, and applications of a key

reagent in pharmaceutical and materials science research.

For researchers, scientists, and professionals in drug development, the accessibility and purity

of starting materials are critical for the success of their work. 4-(Bromomethyl)benzaldehyde,

a versatile bifunctional molecule, serves as a crucial building block in the synthesis of a wide

array of complex organic molecules. This technical guide provides a comprehensive overview

of its commercial availability from various suppliers, detailed experimental protocols for its

synthesis and purification, and its applications in contemporary research.

Commercial Availability and Supplier Overview
4-(Bromomethyl)benzaldehyde is readily available from a multitude of chemical suppliers,

catering to a range of research and development needs, from small-scale laboratory work to

bulk manufacturing. Purity levels for the commercially available product are typically high,

generally ranging from 96% to 98%. The compound is sold in various quantities, from

milligrams to kilograms, with pricing being competitive among suppliers.

A summary of prominent suppliers and their offerings is presented in the table below to

facilitate easy comparison for procurement purposes.
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Supplier Purity
Available
Quantities

Additional
Information

Apollo Scientific 96% 1g, 5g, 10g, 25g, 100g

Also known as 4-

Formylbenzyl

bromide.[1]

Biosynth Not specified 2g, 5g
Storage at <-15°C is

recommended.[2]

Synthonix 97% 250mg, 1g, 5g

Considered

Dangerous Goods for

shipping.[3]

CymitQuimica 96% 1g, 5g, 10g, 25g, 100g
Product intended for

laboratory use only.[4]

Sigma-Aldrich 97% Various
Recommends

refrigerator storage.

MOLBASE 95% - 98% 1g to 25kg

A platform with

multiple suppliers from

China.[5]

Benchchem Not specified Inquire for details
For research use only.

[6]

Physicochemical Properties and Safety Data
Understanding the properties and handling requirements of 4-(Bromomethyl)benzaldehyde is

paramount for its safe and effective use in the laboratory.
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Property Value

CAS Number 51359-78-5

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol [2]

Melting Point 95-100 °C[1][2]

Appearance Pale lemon crystalline powder[4]

Safety Information: 4-(Bromomethyl)benzaldehyde is classified as a hazardous substance. It

is harmful if swallowed or inhaled and causes severe skin burns and eye damage. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn at all times when handling this chemical. All work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Synthetic and Purification Protocols
While commercially available, understanding the synthesis of 4-(Bromomethyl)benzaldehyde
can be beneficial for researchers. A common synthetic route involves the radical bromination of

p-tolualdehyde.

Experimental Protocol: Synthesis via Radical
Bromination
This protocol describes the synthesis of 4-(Bromomethyl)benzaldehyde from p-tolualdehyde

using N-bromosuccinimide (NBS) as the bromine source and a radical initiator.

Materials:

p-Tolualdehyde

N-Bromosuccinimide (NBS)

Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)
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Carbon tetrachloride (CCl₄) or other suitable solvent

Sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve p-

tolualdehyde in CCl₄.

Add NBS and the radical initiator (BPO or AIBN) to the solution.

Heat the reaction mixture to reflux and maintain for several hours. The reaction progress can

be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Wash the filtrate with a saturated NaHCO₃ solution, followed by brine.

Dry the organic layer over anhydrous MgSO₄.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

Experimental Protocol: Purification by Recrystallization
The crude 4-(Bromomethyl)benzaldehyde can be purified by recrystallization to obtain a

product of high purity.

Procedure:
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Dissolve the crude product in a minimal amount of a hot solvent mixture, such as

hexane/ethyl acetate.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

facilitate crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals under vacuum.

The purity of the final product should be confirmed by analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and melting point determination.

Logical Workflow for Procurement and Utilization
The following diagram illustrates a typical workflow for a research entity to procure and utilize

4-(Bromomethyl)benzaldehyde in a research project.
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Procurement and Research Workflow

Common Reaction Pathway: Wittig Reaction
4-(Bromomethyl)benzaldehyde is a valuable substrate for various organic transformations.

One of its key applications is in the Wittig reaction to form stilbene derivatives, which are

important motifs in many biologically active compounds and functional materials.
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4-(Bromomethyl)benzaldehyde

C₈H₇BrO

Wittig Salt

[p-CHO-C₆H₄CH₂P(C₆H₅)₃]⁺Br⁻

  +

Triphenylphosphine

P(C₆H₅)₃

Phosphonium Ylide

  +

Strong Base

e.g., n-BuLi

Stilbene Derivative

p-CHO-C₆H₄CH=CR₂

  +

Aldehyde or Ketone

R₂C=O

Triphenylphosphine oxide
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Wittig Reaction Pathway

In conclusion, 4-(Bromomethyl)benzaldehyde is a commercially accessible and highly useful

reagent for the scientific research community. Its versatile reactivity, particularly the presence of

both an aldehyde and a bromomethyl group, allows for its incorporation into a wide range of

molecular architectures. By understanding its commercial landscape, safe handling

procedures, and synthetic utility, researchers can effectively leverage this compound to

advance their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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